![molecular formula C13H13ClN2O4 B2737247 methyl 3-[(chloroacetyl)amino]-6-methoxy-1H-indole-2-carboxylate CAS No. 843638-66-4](/img/structure/B2737247.png)
methyl 3-[(chloroacetyl)amino]-6-methoxy-1H-indole-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 3-[(chloroacetyl)amino]-6-methoxy-1H-indole-2-carboxylate is a chemical compound with the molecular formula C13H13ClN2O4 and a molecular weight of 296.71 . It is used for proteomics research .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES notation: COC1=CC2=C (C=C1)C (=C (N2)C (=O)OC)NC (=O)CCl . This notation provides a textual representation of the compound’s structure.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 296.71 and a molecular formula of C13H13ClN2O4 . Other specific physical and chemical properties are not provided in the search results.Scientific Research Applications
Synthesis and Chemical Properties
- Novel tryptophan analogues, including derivatives similar to the mentioned compound, have been designed for peptide and peptoid conformation elucidation studies. These derivatives exhibit limited conformational flexibility, facilitating further derivatization for research purposes (Horwell et al., 1994).
- Studies on indole derivatives have led to the development of new synthesis methods for thieno-[3, 2-b] indole derivatives, indicating the versatility of indole-based compounds in chemical transformations (Kisaki et al., 1974).
- Research into the synthesis of methyl 2-amino-3H-1-benzazepine-4-carboxylates and related compounds from Morita-Baylis-Hillman acetates showcases the broad synthetic utility of indole derivatives (Lim et al., 2007).
Biological Activities and Applications
- Functionalization studies have led to the creation of 1,2,3-selenadiazole and 2,3-dihydro-1,3,4-thiadiazole derivatives, showcasing the potential of indole derivatives in developing new molecules with varied biological activities (Velikorodov et al., 2016).
- The synthesis of novel indole-benzimidazole derivatives further illustrates the adaptability of indole compounds in creating molecules with potential applications in medicinal chemistry (Wang et al., 2016).
- A study on the synthesis and biological evaluation of 1-methyl-2-(3',4',5'-trimethoxybenzoyl)-3-aminoindoles identifies potent antiproliferative agents targeting tubulin, indicating the therapeutic potential of indole derivatives in cancer treatment (Romagnoli et al., 2008).
properties
IUPAC Name |
methyl 3-[(2-chloroacetyl)amino]-6-methoxy-1H-indole-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13ClN2O4/c1-19-7-3-4-8-9(5-7)15-12(13(18)20-2)11(8)16-10(17)6-14/h3-5,15H,6H2,1-2H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTFWOQWIPJQZJO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C(=C(N2)C(=O)OC)NC(=O)CCl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.